Cas no 952981-97-4 (4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 952981-97-4
• MF: C₁₇H₂₈N₂O₂S
• MW: 324.481423377991
• CID: 6146812
• PubChem ID: 16887423
• Update Time: 2025-10-31

4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide
• F5017-0003
• 4-tert-butyl-N-[(1-methylpiperidin-4-yl)methyl]benzenesulfonamide
• 4-tert-butyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide
• 4-(tert-butyl)-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide
• VU0493500-1
• 952981-97-4
• AKOS024489945

• Inchi： 1S/C17H28N2O2S/c1-17(2,3)15-5-7-16(8-6-15)22(20,21)18-13-14-9-11-19(4)12-10-14/h5-8,14,18H,9-13H2,1-4H3
• InChI Key： RJYQKKUCRLGYHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCC1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 324.18714931g/mol
• Monoisotopic Mass: 324.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide

4-Tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 952981-97-4, known as 4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group attached to a benzene ring, a methylsulfonamide moiety, and a 1-methylpiperidin-4-yl substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the importance of sulfonamides in drug discovery and material synthesis. The methylsulfonamide group in this compound is particularly noteworthy, as it contributes to the compound's stability and solubility. Additionally, the tert-butyl group enhances the molecule's hydrophobicity, which is advantageous in applications requiring resistance to environmental factors such as moisture and temperature fluctuations.

The 1-methylpiperidin-4-yl substituent introduces a cyclic amine structure, which can participate in hydrogen bonding and other non-covalent interactions. This feature makes the compound potentially useful in the development of bioactive molecules, such as inhibitors or agonists for specific biological targets. Recent research has explored the role of such cyclic amines in modulating enzyme activity, suggesting that this compound could serve as a lead molecule in pharmaceutical research.

From a synthetic perspective, the preparation of 4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made the compound more accessible for both academic and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 230°C, making it suitable for high-temperature applications. Its solubility in organic solvents such as dichloromethane and THF further enhances its utility in chemical processes requiring precise control over reaction conditions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials.

Recent studies have also investigated the biological activity of 4-tert-butyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide. In vitro assays have demonstrated moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, the compound has shown promise in modulating ion channels, which could be explored for therapeutic interventions in neurological disorders.

Looking ahead, the versatility of this compound positions it as a valuable tool in both academic research and industrial applications. Its unique combination of functional groups offers opportunities for further modification and functionalization, enabling researchers to tailor its properties for specific uses. As ongoing studies continue to uncover new insights into its behavior and interactions, this compound is likely to play an increasingly important role in advancing chemical science.